Cas no 1806757-65-2 (Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806757-65-2
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4841703
• Update Time: 2025-05-24

Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H11F4NO4/c1-3-19-10(17)6-4-8(18-2)16-9(7(6)5-12)20-11(13,14)15/h4H,3,5H2,1-2H3
• InChI Key： WSPRNXMDGKVTDN-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(=CC=1C(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate, also known by its CAS number 1806757-65-2, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a fluoromethyl group at position 3, a methoxy group at position 6, and a trifluoromethoxy group at position 2. The carboxylate ester group at position 4 further enhances its reactivity and versatility in chemical reactions.

The synthesis of Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution and functionalization steps to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

The chemical properties of Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate are heavily influenced by its substituents. The fluoromethyl and trifluoromethoxy groups contribute to the molecule's electronic properties, making it highly reactive in certain contexts. The methoxy group at position 6 introduces steric hindrance, which can influence the molecule's conformation and reactivity. These characteristics make the compound a valuable building block in organic synthesis, particularly in the development of bioactive molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of novel pharmaceutical agents targeting specific biological pathways.

In terms of applications, Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate has shown promise in several areas. In the pharmaceutical industry, it is being explored as a precursor for drugs with anti-inflammatory and anticancer properties. Its ability to modulate specific enzyme activities makes it a candidate for drug discovery programs targeting complex diseases. Additionally, in agrochemistry, this compound has been investigated for its potential as a herbicide or fungicide due to its unique interaction with plant metabolisms.

Recent research has also focused on the environmental impact and degradation pathways of Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate. Studies have shown that under certain conditions, the compound undergoes hydrolysis to form less toxic byproducts, which is crucial for assessing its safety profile. This information is vital for regulatory agencies evaluating its use in commercial products.

In conclusion, Ethyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No: 1806757-65-2) stands out as a versatile and intriguing compound with diverse applications across multiple industries. Its complex structure and unique chemical properties make it a valuable asset in modern organic synthesis. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.